Cas no 1784208-98-5 (2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane)

• Product Name: 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane
• CAS No: 1784208-98-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6454363
• PubChem ID: 84114182
• Update Time: 2025-06-24

2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-764918
• 2-cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane
• 1784208-98-5
• 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane

• Inchi： 1S/C11H18N2O/c14-10(9-2-3-9)13-7-11(8-13)4-1-5-12-6-11/h9,12H,1-8H2
• InChI Key： WLBHGVNVYDUJMG-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane

Introduction to 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane (CAS No. 1784208-98-5)

2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane, a compound with the CAS number 1784208-98-5, is a unique and versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their potential therapeutic applications due to their structural complexity and diverse biological activities.

The chemical structure of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane features a spirocyclic framework with a cyclopropane ring fused to a nine-membered ring containing two nitrogen atoms. This unique architecture provides the molecule with a combination of rigidity and flexibility, which can be advantageous in designing drugs with specific binding properties and improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane in various therapeutic areas. One notable application is in the development of central nervous system (CNS) disorders. Research has shown that this compound can modulate specific neurotransmitter systems, making it a promising candidate for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential in CNS disorders, 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacological profile of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility and permeability, which are crucial for oral bioavailability and effective drug delivery. These properties make it an attractive candidate for drug development, particularly in the context of oral formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane. Preliminary results have been promising, with the compound showing a favorable safety profile and significant therapeutic effects in preclinical models. These findings have paved the way for further clinical investigations and potential commercialization.

The synthesis of 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane has been optimized using modern synthetic techniques, ensuring high yields and purity levels. The synthetic route involves several key steps, including the formation of the spirocyclic core through a ring-closing metathesis reaction followed by functional group manipulations to introduce the cyclopropane carbonyl moiety.

In conclusion, 2-Cyclopropanecarbonyl-2,6-diazaspiro[3.5]nonane (CAS No. 1784208-98-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and ongoing clinical evaluations make it an exciting area of research in medicinal chemistry and pharmaceutical development.